7-hydroxy-3-(4-methoxyphenoxy)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one

• IUPAC Name: 7-hydroxy-3-(4-methoxyphenoxy)-8-(piperidin-1-ylmethyl)chromen-4-one
• InChI: InChI=1S/C22H23NO5/c1-26-15-5-7-16(8-6-15)28-20-14-27-22-17(21(20)25)9-10-19(24)18(22)13-23-11-3-2-4-12-23/h5-10,14,24H,2-4,11-13H2,1H3
• InChI Key: QBMLEMYKEVZDGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3CN4CCCCC4)O
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol

Description

7-hydroxy-3-(4-methoxyphenoxy)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a flavonoid derivative that has been synthesized using different methods.

Scientific Research Applications

Synthesis and Characterization

Chromen-4-one derivatives, including compounds structurally related to 7-hydroxy-3-(4-methoxyphenoxy)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one, are synthesized through various chemical reactions involving condensation and cyclization processes. These compounds are characterized by a diverse array of techniques, including elemental analysis, IR, MS, and NMR spectra, and in some cases, X-ray diffraction analysis. Such detailed characterization provides insights into their potential applications in materials science and pharmaceutical research Han et al., 2014.

Biological Activities

The biological activities of chromen-4-one derivatives extend across antimicrobial, antifungal, and anticancer effects. Specific compounds within this family have shown potential as antimicrobial and antifungal agents, indicating their relevance in developing new therapeutic agents. Furthermore, derivatives exhibiting cytotoxic activities against various cancer cell lines underline their significance in oncological research. The versatility in biological activities highlights the therapeutic potential of chromen-4-one derivatives in addressing a range of diseases Mandala et al., 2013; El-Agrody et al., 2020.

Antipsychotic Potential

Research into 7-[3-(1-piperidinyl)propoxy]chromenones, closely related to the chemical structure , suggests their potential as atypical antipsychotics. These compounds exhibit a promising pharmacological profile, including good affinity for D2 and 5-HT2 receptors, indicative of their potential in treating psychiatric disorders. The exploration of these derivatives in pharmacological assays reinforces the broader applicability of chromen-4-one compounds in developing new treatments for mental health conditions Bolós et al., 1998.

Anti-TMV Activity

Phenolic compounds from the chromen-4-one family have demonstrated anti-Tobacco Mosaic Virus (TMV) activity, suggesting their potential in agricultural applications to protect crops from viral infections. This application underscores the multifaceted uses of chromen-4-one derivatives beyond human health, extending to plant protection and enhancing food security Li et al., 2015.